Cas no 2171385-33-2 (3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid)

3-(1s,3s)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid is a specialized cyclic peptide building block featuring an Fmoc-protected amine group and a carboxylic acid functionality. Its rigid cyclobutane and cyclohexane backbone enhances conformational stability, making it valuable for peptide design and medicinal chemistry applications. The Fmoc group allows for selective deprotection under mild basic conditions, facilitating solid-phase peptide synthesis (SPPS). This compound is particularly useful for introducing constrained structural motifs into peptides, improving target binding affinity and metabolic stability. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic workflows. Suitable for research in drug discovery and bioconjugation, it offers precise control over peptide architecture.
3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid structure
2171385-33-2 structure
Product Name:3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid
CAS No:2171385-33-2
MF:C27H30N2O5
MW:462.537507534027
CID:6205373
PubChem ID:165579291
Update Time:2025-08-05

3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid
    • 2171385-33-2
    • 3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
    • EN300-1531981
    • 2171443-62-0
    • EN300-1532711
    • 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
    • EN300-1532625
    • 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
    • 2172445-56-4
    • Inchi: 1S/C27H30N2O5/c30-25(28-18-7-5-6-16(12-18)26(31)32)17-13-19(14-17)29-27(33)34-15-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,16-19,24H,5-7,12-15H2,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: ZOBATCISVQWUAJ-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC(C(=O)O)C1

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1532711-0.05g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
0.05g
$2829.0 2023-07-10
Enamine
EN300-1532711-0.1g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
0.1g
$2963.0 2023-07-10
Enamine
EN300-1532711-0.25g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
0.25g
$3099.0 2023-07-10
Enamine
EN300-1532711-0.5g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
0.5g
$3233.0 2023-07-10
Enamine
EN300-1532711-1.0g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
1.0g
$3368.0 2023-07-10
Enamine
EN300-1532711-2.5g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
2.5g
$6602.0 2023-07-10
Enamine
EN300-1532711-5.0g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
5.0g
$9769.0 2023-07-10
Enamine
EN300-1532711-10.0g
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
10.0g
$14487.0 2023-07-10
Enamine
EN300-1532711-50mg
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
50mg
$2829.0 2023-09-26
Enamine
EN300-1532711-100mg
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
2171385-33-2
100mg
$2963.0 2023-09-26

3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Related Literature

Additional information on 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid

Introduction to 3-(1S,3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic Acid (CAS No. 2171385-33-2)

3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid (CAS No. 2171385-33-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its intricate cyclic structure, which includes a cyclobutane ring, a cyclohexane ring, and a fluorenyl group, making it a valuable candidate for various biochemical and pharmaceutical studies.

The cyclobutane and cyclohexane rings in the molecule provide rigidity and conformational stability, which are crucial for its biological activity. The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group as a protecting group is particularly noteworthy. The Fmoc group is widely used in peptide synthesis to protect amino groups during the synthesis process, ensuring that the desired product is formed with high purity and yield.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The rigidity provided by the cyclic structure and the presence of the Fmoc group contribute to its ability to interact with specific biological targets, such as enzymes and receptors.

In the context of drug discovery, the synthesis and characterization of 3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid have been extensively studied. The compound can be synthesized through a multi-step process involving the formation of the cyclobutane and cyclohexane rings, followed by the introduction of the Fmoc protecting group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its purity and structure.

The biological activity of this compound has been evaluated in various in vitro and in vivo models. For example, it has been tested for its ability to inhibit specific enzymes involved in inflammatory pathways. Results from these studies have shown promising inhibitory effects, suggesting that it could be a potential lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown potential as an anti-cancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The unique structural features of the molecule allow it to interact with multiple targets, making it a versatile candidate for further development.

The safety profile of 3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid is another important aspect that has been investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical trials. However, further research is needed to fully understand its pharmacokinetics and potential side effects.

In conclusion, 3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid (CAS No. 2171385-33-2) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in drug discovery.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd